Cas no 452322-61-1 (Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate)

• Product Name: Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate
• CAS No: 452322-61-1
• MF: C₂₁H₁₉ClN₂O₄
• MW: 398.839564561844
• CID: 6626102
• PubChem ID: 118035251
• Update Time: 2025-08-04

Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinepropanoic acid, α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-, ethyl ester
• Ethyl α-[(4-chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoate
• Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate (Rebamipide Impurity)
• SCHEMBL16666555
• ethyl 2-[(4-chlorophenyl)formamido]-3-(2-oxo-1H-quinolin-4-yl)propanoate
• 452322-61-1
• Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate
• DINXJEAUFZETJE-UHFFFAOYSA-N
• Ethyl 2-(4-chlorobenzoylamino)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propionate
• G69971
• CS-0173403

• Inchi： 1S/C21H19ClN2O4/c1-2-28-21(27)18(24-20(26)13-7-9-15(22)10-8-13)11-14-12-19(25)23-17-6-4-3-5-16(14)17/h3-10,12,18H,2,11H2,1H3,(H,23,25)(H,24,26)
• InChI Key： DINXJEAUFZETJE-UHFFFAOYSA-N
• SMILES： C(C1=CC(=O)NC2=CC=CC=C12)C(C(=O)OCC)NC(C1C=CC(Cl)=CC=1)=O

Computed Properties

• Exact Mass: 398.1033348g/mol
• Monoisotopic Mass: 398.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 663.8±55.0 °C(Predicted)
• pka: 11.55±0.70(Predicted)

Additional information on Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate

Comprehensive Overview of Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate (CAS No. 452322-61-1)

Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate (CAS No. 452322-61-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities. The presence of both a 4-chlorobenzamido group and a 2-oxo-1,2-dihydroquinolin-4-yl moiety in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds with therapeutic potential has surged, driven by the need for innovative treatments for various health conditions. Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate has been investigated for its potential role in modulating biological pathways, particularly those related to inflammation and cellular signaling. Researchers have highlighted its structural similarity to other bioactive quinoline derivatives, which are known for their antimicrobial, anticancer, and anti-inflammatory properties.

The synthesis of Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate involves multi-step organic reactions, including condensation and esterification processes. Its molecular formula, C₂₁H₁₉ClN₂O₄, reflects a complex yet stable arrangement of atoms, contributing to its physicochemical properties. The compound's solubility, stability, and reactivity are critical factors in its potential applications, particularly in pharmaceutical formulations and biochemical assays.

One of the most frequently searched topics related to this compound is its potential mechanism of action in biological systems. Preliminary studies suggest that the 2-oxo-1,2-dihydroquinolin-4-yl group may interact with specific enzyme targets, making it a subject of interest for drug design and medicinal chemistry. Additionally, the 4-chlorobenzamido moiety could enhance the compound's binding affinity to certain receptors, further expanding its therapeutic potential.

Another area of interest is the compound's structure-activity relationship (SAR), which is a hot topic in modern pharmacology. Understanding how modifications to the Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate structure affect its biological activity can lead to the development of more potent and selective analogs. This aligns with the growing trend of personalized medicine and targeted therapy, where researchers aim to design compounds with minimal side effects and maximum efficacy.

From an industrial perspective, the scalability of synthesizing Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate is a key consideration. Advances in green chemistry and sustainable synthesis have prompted researchers to explore eco-friendly methods for producing such compounds. This aligns with the global push toward environmentally friendly manufacturing practices, which are increasingly important to both consumers and regulatory bodies.

In conclusion, Ethyl 2-(4-chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoate (CAS No. 452322-61-1) represents a fascinating area of research with broad implications for pharmaceutical science and drug development. Its unique structure, combined with its potential biological activities, makes it a compound worth watching in the coming years. As scientific inquiry continues to uncover its full potential, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.